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Compound of Interest

Compound Name: Dicamba

Cat. No.: B1670444

This technical support center provides researchers, scientists, and agricultural professionals
with best practices, troubleshooting guidance, and frequently asked questions (FAQS) to
minimize the off-target movement of dicamba in experimental plot settings. Adherence to these
guidelines is critical for ensuring experimental integrity and preventing injury to susceptible
non-target plants.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of dicamba off-target movement?
Al: Dicamba can move off-target through three primary mechanisms:

o Physical Particle Drift: This occurs during application when wind carries small spray droplets
away from the intended target area. It is the most common form of off-target movement for
any herbicide.[1] Factors influencing particle drift include wind speed, boom height, nozzle
type, and pressure.[2][3]

 Volatility (Vapor Drift): This happens after the spray has been deposited on the target (plants
or soil). The liquid dicamba can turn into a gas (volatilize) and move with the air currents.[4]
[5] Volatility is influenced by the dicamba formulation, temperature, humidity, and tank-mix
partners. New formulations are designed to be less volatile, but the risk is not eliminated.

e Sprayer Contamination: Herbicide residues can remain in the sprayer tank, hoses, filters,
and nozzles after an application. If the equipment is not thoroughly cleaned, these residues
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can be unintentionally applied to sensitive crops in subsequent applications.
Q2: Why is temperature inversion a critical factor for dicamba applications?

A2: A temperature inversion is an atmospheric condition where a layer of warm air traps a layer
of cooler, denser air near the ground. This stable air mass prevents the vertical mixing of air. If
dicamba is sprayed during an inversion, fine spray droplets can become suspended in the cool
air layer and travel long distances horizontally with very light winds, potentially for miles, before
settling on non-target areas. Spraying during an inversion is prohibited by most pesticide
labels.

Q3: What are the classic visual symptoms of dicamba injury on susceptible plants like non-
tolerant soybeans?

A3: Non-tolerant soybeans are extremely sensitive to dicamba. Symptoms typically appear on
new growth within 7 to 21 days after exposure. Key symptoms include:

o Leaf Cupping: An upward curling or cupping of the trifoliate leaves is the most characteristic
symptom.

o Leaf Strapping: Veins on affected leaves may appear parallel to each other instead of the
normal net-like pattern.

o Stunted Growth: Plants exposed to dicamba may be stunted compared to unaffected plants.
» Discoloration: The tips of newly emerged, cupped leaves may turn brown or cream-colored.

It's important to note that symptom severity depends on the dose of exposure; low doses may
only cause slight leaf wrinkling.

Q4: Can | tank-mix other products with dicamba formulations?

A4: Only tank-mix products that are explicitly listed as approved on the specific dicamba
product's website or label. Unapproved tank-mix partners can alter the spray solution's pH,
which may increase dicamba volatility. For example, glyphosate salts of volatile amines can
increase volatility, whereas newer regulations require the use of an approved pH buffering
agent (volatility reduction adjuvant) in every tank mix.
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Troubleshooting Guide

Problem: My control plots or neighboring sensitive plots show signs of dicamba injury.
Possible Cause 1: Physical Particle Drift
e Troubleshooting Steps:

o Review Application Records: Check the recorded wind speed and direction during the
application. Was the wind blowing toward the affected plots? Wind speeds must be
between 3 and 10 mph. Applications must stop if the wind shifts toward sensitive areas.

o Examine Injury Pattern: Physical drift typically results in a gradient of injury, with the most
severe symptoms closest to the source (the sprayed plot) and decreasing with distance.

o Verify Equipment Settings: Confirm that the boom height was no more than 24 inches
above the target canopy and that an approved, drift-reducing nozzle was used at the
correct pressure.

Possible Cause 2: Volatilization (Vapor Drift)
e Troubleshooting Steps:

o Review Weather Data: Check the temperature and humidity records for the period during
and after application. High temperatures (e.g., above 80-86°F) and low humidity increase
the risk of volatilization.

o Examine Injury Pattern: Unlike particle drift, injury from volatilization may appear more
uniform across a large area or an entire plot, as the vapor can travel and settle evenly.

o Check for Temperature Inversion: Determine if the application occurred during a
temperature inversion (e.g., late evening, early morning with clear skies and calm winds).
Signs include ground fog, dew, or smoke that hangs in the air without rising.

Possible Cause 3: Sprayer Contamination

e Troubleshooting Steps:
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o Review Sprayer Logs: Verify that a thorough, triple-rinse cleanout procedure was
performed and documented after the last dicamba application and before spraying other

plots.

o Examine Injury Pattern: Contamination often results in streaky or spotty injury patterns
within a plot, corresponding to where the sprayer boom passed. The initial spray pass may

show the most severe symptoms.

o Inspect the Sprayer: Check for residue in filters, screens, boom ends, and hoses. These
are common areas where herbicide residues can accumulate.

Key Data & Application Requirements

The following tables summarize critical quantitative data for minimizing dicamba off-target
movement. Note: These are general guidelines; always consult the specific product label for
the most current and legally binding requirements.

Table 1: Environmental Conditions for Dicamba Application

Parameter Requirement Rationale

Below 3 mph may indicate
a temperature inversion;

Wind Speed 3-10 mph .
above 10 mph increases
particle drift risk.
Prevents direct particle drift
] o - onto susceptible plants.
Wind Direction Away from sensitive crops

Application must stop if wind

blows toward sensitive areas.

Avoids the time periods when

- D 1 hour after sunrise to 2 hours  temperature inversions are
ime of Day _
before sunset most likely to form and

intensify.

| Temperature Inversion | DO NOT spray | Suspended droplets can travel long distances in the
stable air of an inversion, causing widespread damage. |
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Table 2: Equipment and Buffer Zone Requirements

Parameter Requirement Rationale

Reduces the distance

_ Max. 24 inches above spray droplets must travel,
Boom Height . .
target canopy minimizing their exposure
to wind.

) Slower speeds improve spray
Max. 15 mph (5 mph on field - o
Ground Speed deposition and help maintain a
edges recommended) ) )
consistent low boom height.

Produce extremely coarse to
Use only label-approved
Approved Nozzles ultra-coarse droplets that are
nozzles (e.g., TTI, Al) ]
less prone to drift.

Provides a mandatory safety
Downwind Buffer 240 feet (standard) zone to protect downwind

sensitive areas.

| Endangered Species Buffer | 310 feet downwind + 57 feet omnidirectional | Increased buffer in
designated counties to protect federally listed endangered species. |

Experimental Protocols

Protocol 1: Sprayer Triple-Rinse Cleanout

This protocol is essential to prevent cross-contamination between experimental plots.
e Objective: To thoroughly remove dicamba residues from all sprayer components.

o Materials: Clean water source, commercial tank cleaning agent (detergent or ammonia-
based), personal protective equipment (PPE).

e Procedure:

o Initial Flush (In-Field): Immediately after application, drain the sprayer sump completely.
Flush the tank, hoses, and booms with clean water for at least five minutes, spraying the
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[e]

rinsate onto the just-treated plot.

First Rinse (with Cleaner): Fill the tank to at least 10% of its capacity with clean water. Add
a commercial tank cleaner according to its label instructions.

Circulate: Agitate the solution and recirculate it through the entire system (including
bypass lines and nozzles) for at least 15 minutes.

Clean Components: While the solution circulates, remove all nozzles, screens, and filters.
Soak and clean them separately in a bucket with the cleaning solution.

Flush and Drain: Flush the cleaning solution through the booms. Drain the entire system
completely.

Second Rinse (Clean Water): Refill the tank with clean water (at least 10% capacity).
Flush the entire system again. Drain completely.

Third Rinse (Clean Water): Repeat the clean water rinse. Drain the system one final time.

Documentation: Record the date, time, and cleaning agent used in the sprayer logbook.

Protocol 2: Field Bioassay for Detecting Off-Target Movement

This protocol can be used to confirm the presence of biologically active dicamba residues in

soil or on plant foliage in non-target plots.

» Objective: To determine if dicamba is present at concentrations high enough to cause injury

to a sensitive indicator species.

o Materials: Small pots, potting soil (for control), soil samples from suspect and non-suspect

areas, seeds of a highly sensitive indicator plant (e.g., non-tolerant soybean, tomato),

watering can.

e Procedure:

o

Soil Collection: Collect soil samples from the top 2-4 inches of the potentially affected plot
("suspect soil"). Also, collect soil from an area known to have no dicamba exposure to
serve as a control ("clean soil").
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o Potting: Fill at least three pots with "suspect soil" and three pots with "clean soil".
o Planting: Plant 10-20 seeds of the indicator species in each pot at the appropriate depth.

o Growth Conditions: Place all pots in a controlled environment (greenhouse or growth
chamber) with adequate light, temperature, and water. Ensure all pots receive identical
treatment.

o Observation: Monitor the pots daily for 14-21 days. Observe germination rates and look for
characteristic dicamba injury symptoms (leaf cupping, stunting) on the emerging
seedlings.

o Analysis: Compare the growth and health of plants in the "suspect soil" to those in the
“clean soil". The presence of injury symptoms in the "suspect soil" pots, but not the "clean
soil" pots, indicates the presence of damaging levels of dicamba.

Visual Guides & Workflows

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1670444?utm_src=pdf-body
https://www.benchchem.com/product/b1670444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Pre-Application Checklist

Start: Plan Dicamba
Application

A

Check Product Label &
State Regulations

Y

Check Weather Forecast
(Wind 3-10 mph, No Inversion)

No-Go (Wait)
\ 4

Identify Sensitive Areas &
Calculate Buffers

A4

Verify Sprayer Setup
(Nozzles, Pressure, Height)

Go

Applicvtion & Post-Application

Apply Dicamba

Continuously Monitor
Wind & Weather

Finished

Wind Shift Toward
Sensitive Area?

Application Complete

Perform Triple-Rinse
Cleanout Immediately

STOP APPLICATION

Document All Details
(within 72 hrs)

Click to download full resolution via product page

Caption: Workflow for a compliant dicamba application process.
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Tank Mix Partners
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Incorrect Nozzle/

High Pressure Dicamba Formulation

Improper Sprayer
Cleanout

’ High Temperature Temperature Inversion
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Caption: Key factors contributing to dicamba off-target movement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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